Cas no 26158-99-6 (Pentane, 1-(ethylthio)-)

• Product Name: Pentane, 1-(ethylthio)-
• CAS No: 26158-99-6
• MF: C₇H₁₆S
• MW: 132.266941070557
• CID: 1425528
• PubChem ID: 520245
• Update Time: 2025-04-20

Pentane, 1-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-(ethylthio)-
• SOGIWVXLDPPMMF-UHFFFAOYSA-N
• n-Pentyl ethyl sulfide
• 24487-57-8
• 1-(Ethylsulfanyl)pentane
• 3-Thiaoctane
• n-Amyl ethyl sulfide
• AKOS006228075
• Sulfide, ethyl pentyl
• DTXSID20334293
• 26158-99-6
• ethyl(pentyl)sulfane
• Ethyl pentyl sulfide
• DB-046467
• Pentyl ethyl sulfide
• SCHEMBL201544
• 1-ethylsulfanylpentane
• n-Pentyl ethyl sulphide

• Inchi： 1S/C7H16S/c1-3-5-6-7-8-4-2/h3-7H2,1-2H3
• InChI Key： SOGIWVXLDPPMMF-UHFFFAOYSA-N
• SMILES： S(CC)CCCCC

Computed Properties

• Exact Mass: 132.09738
• Monoisotopic Mass: 132.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 35.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.8390
• Melting Point: -66.8°C (estimate)
• Boiling Point: 154.25°C (estimate)
• Refractive Index: 1.4333 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers